Cas no 285984-47-6 (Carbamic acid,[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester)

• Product Name: Carbamic acid,[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester
• CAS No: 285984-47-6
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 1435516
• PubChem ID: 11057211
• Update Time: 2025-06-09

Carbamic acid,[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester
• [5-TERT-BUTYL-2-(4-METHYLPHENYL)-2H-PYRAZOL-3-YL]CARBAMIC ACID PHENYL ESTER
• phenyl 3-tert-butyl-1-p-tolyl-1H-pyrazol-5-yl-carbamate
• (5-tert-Butyl-2-p-tolyl-2H-pyrazol-3-yl)-carbamic acid phenyl ester
• phenyl N-[5-tert-butyl-2-(4-methylphenyl)pyrazol-3-yl]carbamate
• phenyl (3-(tert-butyl)-1-(p-tolyl)-1H-pyrazol-5-yl)carbamate
• SILADEPIWJTLTA-UHFFFAOYSA-N
• Carbamic acid, N-[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester
• SCHEMBL378957
• Phenyl[3-tert-butyl-1-(p-tolyl)pyrazol-5-yl]carbamate
• Phenyl [3-tert-butyl-1-(p-tolyl)pyrazol-5-yl]carbamate
• Phenyl 3-tert-butyl-1-p-tolyl-1H-pyrazol-5-ylcarbamate
• 285984-47-6
• G15713
• DA-42904
• CS-0450613

• Inchi： 1S/C21H23N3O2/c1-15-10-12-16(13-11-15)24-19(14-18(23-24)21(2,3)4)22-20(25)26-17-8-6-5-7-9-17/h5-14H,1-4H3,(H,22,25)
• InChI Key： SILADEPIWJTLTA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(NC1=CC(C(C)(C)C)=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 349.17919
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.15

Additional information on Carbamic acid,[3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester

Carbamic Acid, [3-(1,1-Dimethylethyl)-1-(4-Methylphenyl)-1H-Pyrazol-5-Yl]-, Phenyl Ester

Carbamic acid, [3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester (CAS No. 285984-47-6) is a specialized organic compound with a unique structure that combines a pyrazole ring system with a carbamate group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a pyrazole ring substituted with a 3-(1,1-dimethylethyl) group and a 4-methylphenyl group at the 1-position, along with a phenyl ester moiety attached at the 5-position of the pyrazole ring.

The pyrazole ring is a heterocyclic aromatic structure that is known for its stability and reactivity in various chemical reactions. The substitution pattern of this compound plays a crucial role in determining its chemical properties and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The phenyl ester group further enhances the molecule's versatility, making it suitable for various chemical transformations and applications.

One of the most promising areas of research involving this compound is its potential use in agrochemicals. The carbamate group is well-known for its role in insecticides and herbicides due to its ability to inhibit acetylcholinesterase enzymes. By incorporating this group into a more complex structure like the one found in CAS No. 285984-47-6, researchers aim to develop more efficient and environmentally friendly pest control solutions. Recent advancements in green chemistry have also focused on improving the synthesis pathways of such compounds to reduce their environmental impact.

In the pharmaceutical industry, the pyrazole ring has been extensively studied for its ability to interact with various biological targets. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug delivery systems and targeted therapy. Moreover, the phenyl ester group can serve as a prodrug moiety, enhancing the bioavailability of the compound when administered orally.

Recent research has also explored the use of CAS No. 285984-47-6 in materials science. The unique electronic properties of the pyrazole ring make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). By modifying the substituents on the pyrazole ring, scientists can tailor the electronic properties of the compound to meet specific requirements for these applications.

The synthesis of carbamic acid, [3-(1,1-dimethylethyl)-1-(4-methylphenyl)-1H-pyrazol-5-yl]-, phenyl ester involves a series of carefully designed reactions that ensure high yields and purity. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization with the desired substituents. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency of these processes.

In conclusion, CAS No. 285984-47-6 represents a versatile compound with potential applications across multiple disciplines. Its unique structure combines the advantages of a pyrazole ring with those of a carbamate group, making it an intriguing subject for further research and development. As advancements in synthetic chemistry continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.